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Compound of Interest

Compound Name: MDL-29951

Cat. No.: B009297

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides essential safety and logistical information for the handling and disposal of
MDL-29951. The following procedural guidance is designed to answer key operational
guestions, ensuring the safety of all laboratory personnel. By adhering to these protocols,
researchers can minimize risks and maintain a secure research environment.

Essential Safety Information at a Glance

MDL-29951, also known as 3-(2-Carboxy-4,6-dichloroindol-3-yl)propionic acid, is a solid, white
to off-white powder utilized in scientific research.[1][2] While one safety data sheet (SDS)
states that it is not classified as a hazardous substance or mixture, it also indicates that it may
be harmful if inhaled, swallowed, or absorbed through the skin, and can cause irritation to the
eyes, skin, and respiratory tract.[1] Due to these potential hazards, a conservative approach to
personal protective equipment (PPE) and handling is strongly recommended.
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Property Data Source

CAS Number 130798-51-5 [21031415161071I8I1rel
Molecular Formula C12H9CI2NO4 [3][6]

Molecular Weight 302.11 g/mol [21[31[6][7]
Appearance White to off-white powder [2]

Solubility Soluble in DMSO and Ethanol [2][3]

Storage Room temperature for short CIEI6]

term, -20°C for long term

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is critical to mitigate potential exposure. The following table
outlines the recommended PPE for handling MDL-29951.

Body Part Protection Specification
) ) Nitrile or neoprene gloves
Hands Chemical-resistant gloves
should be worn.
o Must be ANSI-approved for
Safety glasses with side ) ]
Eyes impact and splash protection.

shields or goggles

[10]

Respiratory

N95 respirator or higher

Recommended when handling
the powder form to prevent

inhalation of dust particles.[10]

Body

Laboratory coat

Should be fully buttoned to

protect against skin contact.

Step-by-Step Handling and Disposal Plan

Adherence to a strict operational workflow is paramount for safety and research integrity.
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Caption: Experimental workflow for handling MDL-29951.

Detailed Methodologies

1. Preparation:

e Engineering Controls: All handling of MDL-29951 powder should be conducted in a certified
chemical fume hood to minimize inhalation exposure.[1]

» Personal Protective Equipment (PPE): Before handling, don the appropriate PPE as outlined
in the table above.

2. Weighing and Dissolving:
e Avoid Dust Formation: Handle the solid material carefully to avoid creating dust.[1]

e Solubilization: MDL-29951 is soluble in DMSO and ethanol.[2][3] Prepare solutions by slowly
adding the solvent to the powder to prevent splashing.

3. Experimental Use:

e Follow your institution's approved protocols for working with chemical compounds.
e Avoid contact with skin and eyes.[1]

4. Decontamination and Disposal:

o Work Surface Decontamination: Clean all work surfaces with an appropriate solvent and then
soap and water.

o Waste Disposal: Collect all waste materials, including contaminated PPE, in sealed, clearly
labeled containers for hazardous waste.[1]

o Disposal Guidelines: As specific disposal guidelines for MDL-29951 are not readily available,
it is imperative to adhere to local, state, and federal regulations for chemical waste disposal.
Consult with your institution's Environmental Health and Safety (EHS) department for
guidance on proper disposal procedures. General best practices suggest using a licensed
chemical waste management company.[11]
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Emergency Response Plan

In the event of an exposure, immediate action is crucial.

Immediate Actions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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